Cas no 4420-66-0 (3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide)
![3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide structure](https://www.kuujia.com/scimg/cas/4420-66-0x500.png)
4420-66-0 structure
Product name:3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide
3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide Chemical and Physical Properties
Names and Identifiers
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- 3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide
- [3-(3-acetyloxy-5-hydroxy-4-methoxy-6-methyloxan-2-yl)oxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-16-yl] acetate
- 3β-[(2-O-Acetyl-6-deoxy-3-O-methyl-α-L-mannopyranosyl)oxy]-16β-(acetyloxy)-14-hydroxy-5β-card-20(22)-enolide
- DTXSID00963186
- 4420-66-0
- Mono-O-acetylacoschimperoside P
- CHEMBL4172328
- 2'-O-Acetylobeside B
- Acoschimperoside P, mono-O-acetyl-
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- Inchi: InChI=1S/C34H50O11/c1-17-28(38)29(40-6)30(44-19(3)36)31(42-17)45-22-9-11-32(4)21(14-22)7-8-24-23(32)10-12-33(5)27(20-13-26(37)41-16-20)25(43-18(2)35)15-34(24,33)39/h13,17,21-25,27-31,38-39H,7-12,14-16H2,1-6H3/t17-,21+,22-,23-,24+,25-,27-,28-,29+,30+,31-,32-,33+,34-/m0/s1
- InChI Key: QORPSFATKFHVRW-BCPBEFASSA-N
- SMILES: CC1C(C(C(C(O1)OC2CCC3(C(C2)CCC4C3CCC5(C4(CC(C5C6=CC(=O)OC6)OC(=O)C)O)C)C)OC(=O)C)OC)O
Computed Properties
- Exact Mass: 634.33531241g/mol
- Monoisotopic Mass: 634.33531241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 45
- Rotatable Bond Count: 8
- Complexity: 1220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 147Ų
3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide Related Literature
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Xu Zhang,K. P. Rakesh,Hua-Li Qin Chem. Commun., 2019,55, 2845-2848
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Xiufang Ma,Keju Sun,Yongjun Xu,Federico Calle-Vallejo Chem. Sci., 2020,11, 4119-4124
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Anna Maroń,Katarzyna Czerwińska,Barbara Machura,Luis Raposo,Catarina Roma-Rodrigues,Alexandra R. Fernandes,Jan G. Małecki,Agata Szlapa-Kula,Slawomir Kula,Stanisław Krompiec Dalton Trans., 2018,47, 6444-6463
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Maciej Hodorowicz,Anna Jurowska,Janusz Szklarzewicz CrystEngComm, 2021,23, 1207-1217
4420-66-0 (3-[(2-O-acetyl-6-deoxy-3-O-methylhexopyranosyl)oxy]-16-(acetyloxy)-14-hydroxycard-20(22)-enolide) Related Products
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